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Compound of Interest

Compound Name: 1,4-Diphenylbutadiyne

Cat. No.: B1203910 Get Quote

Essential Safety and Handling Guide for 1,4-
Diphenylbutadiyne
This guide provides immediate and essential safety protocols, operational procedures, and

disposal plans for handling 1,4-Diphenylbutadiyne in a laboratory setting. It is intended for

researchers, scientists, and professionals in drug development to ensure the safe handling of

this chemical.

Hazard Identification and Safety Precautions
1,4-Diphenylbutadiyne is classified as a hazardous substance that can cause skin irritation,

serious eye irritation, and may cause respiratory irritation.[1][2][3][4][5] It is crucial to handle

this compound with appropriate personal protective equipment and in a controlled environment.

Personal Protective Equipment (PPE)
A risk assessment should be conducted to determine the specific PPE required for the planned

procedures.[6] However, the following PPE is generally recommended when handling 1,4-
Diphenylbutadiyne.
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PPE Category Recommended Equipment Specifications

Eye and Face Protection

Safety glasses with side-

shields or chemical safety

goggles. A face shield may be

necessary for splash hazards.

Conforming to EN166 (EU) or

OSHA 29 CFR 1910.133 (US)

standards.[1][7]

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Gloves must be inspected

before use. Dispose of

contaminated gloves after use

in accordance with applicable

laws and good laboratory

practices.[8][9]

Body Protection

Laboratory coat. Additional

protective clothing may be

required based on the risk

assessment.

Standard lab coat for minor

tasks. An acid-resistant apron

may be needed for handling

corrosive substances.[10]

Respiratory Protection

Use in a well-ventilated area. If

ventilation is inadequate, a

NIOSH-approved N95 dust

mask or higher-level respirator

should be used.

Engineering controls like fume

hoods are the preferred

method to control exposure.

Operational Plan for Handling 1,4-
Diphenylbutadiyne
1. Preparation and Engineering Controls:

Ensure that an eyewash station and safety shower are readily accessible and in close

proximity to the workstation.[1]

Work in a well-ventilated area, preferably within a chemical fume hood, to minimize

inhalation exposure.[1][2]

Before handling, wash hands thoroughly.[1][2]
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Inspect all PPE for integrity before use.

2. Handling the Chemical:

Avoid all personal contact, including inhalation of dust.[11]

Wear the appropriate PPE as specified in the table above.

Avoid creating dust when handling the solid compound.[8][11]

Do not eat, drink, or smoke in the handling area.[11]

3. In Case of Exposure:

Eye Contact: Immediately rinse with plenty of water for at least 15 minutes, including under

the eyelids. Seek immediate medical attention.[1][12]

Skin Contact: Wash off immediately with soap and plenty of water while removing all

contaminated clothing and shoes. Get medical attention if irritation occurs.[8][12][13]

Inhalation: Remove to fresh air. If not breathing, give artificial respiration. If breathing is

difficult, give oxygen. Seek medical attention.[2][12][13]

Ingestion: Do NOT induce vomiting. Clean mouth with water and seek immediate medical

attention.[12][13]

4. Storage:

Store in a dry, cool, and well-ventilated place.[1][2][8]

Keep the container tightly closed.[2][8]

Store away from strong oxidizing agents.[1][4]

Disposal Plan
Waste Chemical: Chemical waste generators must determine if a discarded chemical is

classified as hazardous waste.[1] Dispose of contents and container to an approved waste
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disposal plant in accordance with local, regional, and national regulations.[2][8] Do not empty

into drains.[1]

Contaminated PPE: Dispose of contaminated gloves and other disposable PPE as

hazardous waste.[8] Contaminated clothing should be removed and washed before reuse.[1]

[2][4]

Quantitative Data Summary
Property Value

Molecular Formula C₁₆H₁₀

Molecular Weight 202.25 g/mol [3][4]

Melting Point 85-88 °C[2]

Boiling Point 210 °C / 3 mmHg[2]

Solubility in Water Sparingly soluble (5.5E-4 g/L at 25°C)[5]

Experimental Workflow
The following diagram illustrates the standard workflow for handling 1,4-Diphenylbutadiyne,

from preparation to disposal, emphasizing safety checkpoints.

Safe Handling Workflow for 1,4-Diphenylbutadiyne
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Caption: Workflow for the safe handling of 1,4-Diphenylbutadiyne.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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